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Compound of Interest

Compound Name:
Tert-butyl 3-

bromobenzylcarbamate

Cat. No.: B061532 Get Quote

Disclaimer: This document provides a summary of available safety and physical property data

for Tert-butyl 3-bromobenzylcarbamate (CAS No. 171663-13-1). A complete, officially

recognized Safety Data Sheet (SDS) from a manufacturer was not available in the public

domain at the time of this writing. The information herein is aggregated from various chemical

supplier databases and should be used for informational purposes only. It is not a substitute for

a comprehensive risk assessment and the guidance of a certified safety professional.

This guide is intended for researchers, scientists, and drug development professionals who

may be handling or considering the use of Tert-butyl 3-bromobenzylcarbamate in their work.

Chemical Identification
Parameter Value

Chemical Name Tert-butyl 3-bromobenzylcarbamate

Synonyms
tert-butyl N-[(3-bromophenyl)methyl]carbamate,

N-Boc-3-bromobenzylamine

CAS Number 171663-13-1

Molecular Formula C₁₂H₁₆BrNO₂

Molecular Weight 286.17 g/mol
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Physical and Chemical Properties
The following table summarizes the available physical and chemical property data for Tert-
butyl 3-bromobenzylcarbamate.

Property Value Source

Boiling Point 370.3 °C at 760 mmHg [1]

Flash Point 177.8 °C [1]

Density 1.319 g/cm³ [1]

Appearance Data not available

Solubility Data not available

Melting Point Data not available

Hazard and Safety Information
Limited hazard information is available for this compound. The primary identified hazard is oral

toxicity.

Hazard Classification Details

GHS Hazard Statement H302: Harmful if swallowed

Hazard Pictogram Warning

Hazard Code (obsolete) Xn (Harmful)

Risk Statement (obsolete) R22 (Harmful if swallowed)

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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Handling and Storage
Parameter Recommendation

Storage Temperature 2-8°C

Handling

Use in a well-ventilated area. Avoid contact with

skin and eyes. Wear appropriate personal

protective equipment (PPE).

Toxicological and Exposure Data
No quantitative toxicological data, such as LD50 or LC50 values, or occupational exposure

limits were found in the available literature. The primary known toxicological effect is harm if

swallowed.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this guide

were not available in the public domain. The data is typically generated through standardized

testing methods outlined by regulatory bodies such as the OECD (Organisation for Economic

Co-operation and Development) for chemical safety.

Logical Structure of a Safety Data Sheet
A Safety Data Sheet follows a standardized 16-section format to ensure that information is

presented in a consistent and easily understandable manner. The following diagram illustrates

the logical flow and relationship between the key sections of an SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety Data for Tert-butyl 3-
bromobenzylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061532#safety-data-sheet-sds-for-tert-butyl-3-
bromobenzylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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